Cas no 847035-73-8 (3-(5Z)-5-(2,4-dimethoxyphenyl)methylidene-2,4-dioxo-1,3-thiazolidin-3-ylpropanoic acid)

• Product Name: 3-(5Z)-5-(2,4-dimethoxyphenyl)methylidene-2,4-dioxo-1,3-thiazolidin-3-ylpropanoic acid
• CAS No: 847035-73-8
• MF: C₁₅H₁₅NO₆S
• MW: 337.34770321846
• CID: 5449237
• Update Time: 2025-05-26

3-(5Z)-5-(2,4-dimethoxyphenyl)methylidene-2,4-dioxo-1,3-thiazolidin-3-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(5Z)-5-(2,4-dimethoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]propanoic acid
• 3-(5Z)-5-(2,4-dimethoxyphenyl)methylidene-2,4-dioxo-1,3-thiazolidin-3-ylpropanoic acid

• Inchi： 1S/C15H15NO6S/c1-21-10-4-3-9(11(8-10)22-2)7-12-14(19)16(15(20)23-12)6-5-13(17)18/h3-4,7-8H,5-6H2,1-2H3,(H,17,18)
• InChI Key： HHOZZXFJXRQWDG-UHFFFAOYSA-N
• SMILES： S1C(=CC2=CC=C(OC)C=C2OC)C(=O)N(CCC(O)=O)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 3-(5Z)-5-(2,4-dimethoxyphenyl)methylidene-2,4-dioxo-1,3-thiazolidin-3-ylpropanoic acid

Introduction to 3-(5Z)-5-(2,4-dimethoxyphenyl)methylidene-2,4-dioxo-1,3-thiazolidin-3-ylpropanoic acid (CAS No. 847035-73-8)

The compound 3-(5Z)-5-(2,4-dimethoxyphenyl)methylidene-2,4-dioxo-1,3-thiazolidin-3-ylpropanoic acid, identified by its CAS number 847035-73-8, represents a significant advancement in the field of medicinal chemistry. This molecule has garnered attention due to its unique structural features and potential applications in therapeutic research. The presence of a thiazolidinone core combined with an α,β-unsaturated carbonyl group and a dimethoxyphenyl substituent suggests multifaceted biological interactions, making it a promising candidate for further investigation.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. The thiazolidinone scaffold, in particular, has been extensively explored for its role in various biological processes. Its stability and versatility allow for modifications that can enhance binding affinity to biological targets. In the case of 3-(5Z)-5-(2,4-dimethoxyphenyl)methylidene-2,4-dioxo-1,3-thiazolidin-3-ylpropanoic acid, the dimethoxyphenyl group introduces hydrophobic interactions and electronic effects that can modulate the compound's pharmacokinetic properties.

The methylidene bridge between the dioxo group and the propanoic acid moiety contributes to the compound's rigidity, which is often favorable for receptor binding. This structural motif has been observed in several bioactive molecules, suggesting that 3-(5Z)-5-(2,4-dimethoxyphenyl)methylidene-2,4-dioxo-1,3-thiazolidin-3-ylpropanoic acid may exhibit inhibitory effects on enzymes or receptors involved in metabolic pathways. Preliminary computational studies indicate that this compound could interact with proteins through both hydrophobic and hydrogen bonding interactions.

One of the most intriguing aspects of this molecule is its potential role in modulating inflammatory pathways. The thiazolidinone core is known to possess anti-inflammatory properties, and the presence of an α,β-unsaturated carbonyl group suggests it may interfere with key inflammatory mediators such as cyclooxygenases (COX) or lipoxygenases (LOX). Additionally, the dimethoxyphenyl group may contribute to antioxidant activity by scavenging reactive oxygen species (ROS). These properties make 3-(5Z)-5-(2,4-dimethoxyphenyl)methylidene-2,4-dioxo-1,3-thiazolidin-3-ylpropanoic acid a valuable candidate for further exploration in conditions associated with chronic inflammation.

In vitro studies have begun to uncover the mechanistic basis of this compound's activity. Initial assays suggest that it may exhibit inhibitory effects on enzymes such as COX-2 and LOX-5, which are implicated in pain and inflammation. The methylidene group appears to be critical for binding to these targets, as modifications at this position have been shown to reduce activity significantly. Furthermore, the dioxo group may participate in stabilizing transition states during enzyme inhibition.

The synthesis of this compound presents an interesting challenge due to its complex architecture. Traditional synthetic routes involve multi-step sequences that require careful optimization to ensure high yield and purity. Recent advances in catalytic methods have enabled more efficient preparations of thiazolidinone derivatives. For instance, transition metal-catalyzed cross-coupling reactions have been employed to introduce the dimethoxyphenyl group, while intramolecular cyclization techniques have been used to form the thiazolidinone ring.

From a pharmaceutical perspective, the solubility and bioavailability of 3-(5Z)-5-(2,4-dimethoxyphenyl)methylidene-2,4-dioxo-1,3-thiazolidin-3-ylpropanoic acid are critical factors that must be addressed during drug development. Computational modeling has been instrumental in predicting these properties by simulating interactions with biological membranes and transporters. Modifications such as salt formation or prodrug strategies may be employed to enhance solubility without compromising efficacy.

The potential therapeutic applications of this compound are broad-ranging. Beyond its anti-inflammatory properties, it may also exhibit neuroprotective effects due to its ability to interact with central nervous system (CNS) receptors. The structural similarity of the thiazolidinone core to certain neurotransmitter analogs suggests that it could modulate synaptic transmission or receptor signaling pathways relevant to neurological disorders.

Future research will focus on elucidating the detailed mechanism of action through both biochemical and cellular assays. High-throughput screening (HTS) will be employed to identify additional biological targets and validate lead compounds for further development. Additionally, animal models will provide insights into the compound's efficacy and safety profiles before human trials can commence.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of novel bioactive molecules like 3-(5Z)-5-(2,4-dimethoxyphenyl)methylidene-2,4-dioxo-1,3-thiazolidin-3-ylpropanoic acid. Predictive models can screen vast chemical libraries for candidates with desired pharmacokinetic properties or target interactions. This approach has already led to several high-profile successes in identifying new therapeutic agents.

In conclusion,3-(5Z)-5-(2,4-dimethoxyphenyl)methylidene-2,4-dioxo-1,3-thiazolidin-3-ylopropanoic acid (CAS No. 847035-73-8) represents a promising lead compound with significant therapeutic potential. Its unique structural features and preliminary biological activity warrant further investigation into its mechanisms of action and potential applications in medicine. As research progresses,this molecule could pave the way for new treatments targeting inflammation-related diseases and beyond.